Cas no 50764-49-3 (2-Octanethiol, (S)-)

• Product Name: 2-Octanethiol, (S)-
• CAS No: 50764-49-3
• MF: C₈H₁₈S
• MW: 146.293521404266
• CID: 364103
• PubChem ID: 12397216
• Update Time: 2025-04-19

2-Octanethiol, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Octanethiol, (S)-
• (2S)-OCTANE-2-THIOL
• 50764-49-3
• (s)-octane-2-thiol
• DTXSID50496277
• SCHEMBL11118228

• Inchi： 1S/C8H18S/c1-3-4-5-6-7-8(2)9/h8-9H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key： BZXFEMZFRLXGCY-QMMMGPOBSA-N
• SMILES： S[C@@H](C)CCCCCC

Computed Properties

• Exact Mass: 146.11304
• Monoisotopic Mass: 146.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols